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Compound of Interest

Compound Name:
2-(4-Methyl-1,3-thiazol-2-

yl)acetohydrazide

Cat. No.: B1276235 Get Quote

An In-depth Technical Guide on (2-Methyl-thiazol-4-yl)acetic Acid Hydrazide

This technical guide provides a comprehensive overview of (2-Methyl-thiazol-4-yl)acetic acid

hydrazide, a heterocyclic compound of interest to researchers and professionals in drug

development. This document details its physicochemical properties, a representative synthetic

protocol, and discusses its potential biological activities based on related structures.

Physicochemical Properties
(2-Methyl-thiazol-4-yl)acetic acid hydrazide is a small molecule featuring a methyl-substituted

thiazole ring linked to an acetic acid hydrazide moiety. Its fundamental properties are

summarized below.

Property Value Citation(s)

Molecular Formula C6H9N3OS [1][2][3]

Molecular Weight 171.22 g/mol [1][3]

CAS Number 496057-29-5 [1]
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The synthesis of (2-Methyl-thiazol-4-yl)acetic acid hydrazide can be achieved through the

hydrazinolysis of the corresponding ester, ethyl (2-methyl-thiazol-4-yl)acetate. This is a

common and effective method for the preparation of acid hydrazides.[4][5][6]

Experimental Protocol: Synthesis of (2-Methyl-thiazol-4-yl)acetic acid hydrazide

Materials:

Ethyl (2-methyl-thiazol-4-yl)acetate

Hydrazine hydrate (99%)

Absolute ethanol

Procedure:

A solution of ethyl (2-methyl-thiazol-4-yl)acetate (0.01 mole) in absolute ethanol (30 ml) is

prepared in a round-bottom flask equipped with a reflux condenser.

To this stirring solution, hydrazine hydrate (0.015 mole) is added.

The reaction mixture is heated to reflux and maintained at this temperature for 4 hours.

After the reflux period, the mixture is cooled to room temperature, which should induce the

precipitation of the product.

The resulting solid precipitate is collected by filtration.

The crude product is then purified by recrystallization from ethanol to yield (2-Methyl-

thiazol-4-yl)acetic acid hydrazide.

Potential Biological Activities
While specific biological data for (2-Methyl-thiazol-4-yl)acetic acid hydrazide is not extensively

documented in the public domain, the core chemical moieties—the thiazole ring and the

hydrazide group—are present in numerous compounds with significant pharmacological

activities.[7][8]
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The thiazole nucleus is a versatile scaffold known for a wide range of biological properties,

including antimicrobial, anti-inflammatory, and anticancer activities.[7][9] Similarly, hydrazone

derivatives, which can be readily synthesized from hydrazides, exhibit a broad spectrum of

bioactivities such as antimycobacterial, anticonvulsant, and antidiabetic effects.[10][11][12]

Given these precedents, (2-Methyl-thiazol-4-yl)acetic acid hydrazide is a promising candidate

for screening in various drug discovery programs. For instance, related hydrazine-clubbed

thiazole derivatives have shown potential as antidiabetic agents by inhibiting enzymes like

aldose reductase, α-glycosidase, and α-amylase.[12][13]

Logical Workflow for Biological Screening
The following diagram illustrates a general workflow for the synthesis and subsequent

biological evaluation of novel thiazole hydrazide derivatives.
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Caption: A logical workflow for the synthesis and biological screening of thiazole hydrazide

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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